Cas no 74259-02-2 (L-Phenylalanine,N-[1-[2-methyl-1-oxo-3-[(1-oxopropyl)thio]propyl]-L-prolyl]-, (S)- (9CI))

• Product name: L-Phenylalanine,N-[1-[2-methyl-1-oxo-3-[(1-oxopropyl)thio]propyl]-L-prolyl]-, (S)- (9CI)
• CAS No: 74259-02-2
• MF: C₂₁H₂₈N₂O₅S
• MW: 420.522424697876
• CID: 569483
• PubChem ID: 3057917

L-Phenylalanine,N-[1-[2-methyl-1-oxo-3-[(1-oxopropyl)thio]propyl]-L-prolyl]-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[1-[2-methyl-1-oxo-3-[(1-oxopropyl)thio]propyl]-L-prolyl]-, (S)- (9CI)
• (2S)-2-[[(2S)-1-(2-methyl-3-propanoylsulfanylpropanoyl)pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
• (S)-N-(1-(2-Methyl-1-oxo-3-((1-oxopropyl)thio)propyl)-L-prolyl)-L-phen ylalanine
• (2S)-2-[[(2S)-1-[(2S)-2-methyl-3-propanoylsulfanylpropanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
• DTXSID10995771
• 74259-02-2
• (S)-N-(1-(2-Methyl-1-oxo-3-((1-oxopropyl)thio)propyl)-L-prolyl)-L-phenylalanine
• SCHEMBL683506
• 1-(D-3-Propanoylthio-2-methylpropanoyl)-L-prolyl-L-phenylalanine
• L-Phenylalanine, N-(1-(2-methyl-1-oxo-3-((1-oxopropyl)thio)propyl)-L-prolyl)-, (S)-
• N-(Hydroxy{1-[2-methyl-3-(propanoylsulfanyl)propanoyl]pyrrolidin-2-yl}methylidene)phenylalanine

• Inchi： InChI=1S/C21H28N2O5S/c1-3-18(24)29-13-14(2)20(26)23-11-7-10-17(23)19(25)22-16(21(27)28)12-15-8-5-4-6-9-15/h4-6,8-9,14,16-17H,3,7,10-13H2,1-2H3,(H,22,25)(H,27,28)/t14-,16+,17+/m1/s1
• InChI Key： UIYPRZQMTGXSEH-PVAVHDDUSA-N
• SMILES： CCC(=O)SCC(C)C(=O)N1CCCC1C(=O)NC(CC2=CC=CC=C2)C(=O)O

Computed Properties

• Exact Mass: 420.17189317g/mol
• Monoisotopic Mass: 420.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 129Ų